Benzyl mercaptan
Overview
Description
Benzyl mercaptan (C6H5CH2SH) is an organosulfur compound. It is commonly used as an alkylthiol in the laboratory and is a naturally occurring compound. It has been found in boxwood and boosts the smoky aroma in some kinds of wines. It also naturally exists in coffee .
Synthesis Analysis
Benzyl mercaptan can be prepared by reacting benzyl chloride and ammonium sulfhydrate. The reaction is carried out under autogenous pressure in a closed reactor in two steps. The first step involves adding the benzyl chloride to an aqueous solution of ammonium sulfhydrate at a temperature below 80° C. The second step involves heating the reaction mixture to a temperature in the range of 80° to 100° C . Another method involves treating benzyl chloride with a commercial sodium hydrosulfide solution containing less than 0.5% w/w Na2S at reflux temperature .Molecular Structure Analysis
The molecular structure of Benzyl mercaptan can be found in various databases such as Mol-Instincts and NIST Chemistry WebBook .Chemical Reactions Analysis
Benzyl mercaptan is used for S-alkylation to give benzyl thioethers. It has been used as a source of the thiol functional group in organic synthesis. Debenzylation can be effected by dissolving metal reduction .Physical And Chemical Properties Analysis
Benzyl mercaptan is a colorless liquid with the odor of onion. It has a boiling point of 194195 deg C and a density of 1.058g/cm3 at 20 degrees C. It is insoluble in water but soluble in ethanol, ether, and carbon disulfide. It can be oxidized to dibenzyl disulfide in air .Scientific Research Applications
Organic Synthesis
Benzyl mercaptan is widely used in organic synthesis, particularly for S-alkylation to produce benzyl thioethers . It serves as a source of the thiol functional group, which is fundamental in synthesizing various organic compounds. The debenzylation process can also be facilitated by benzyl mercaptan through dissolving metal reduction, yielding thiol and toluene as products .
Pharmaceutical Research
In pharmaceutical research, benzyl mercaptan functions as a nucleophilic reagent . It is involved in the cleavage of proanthocyanidins into their constitutive subunits, which is crucial for understanding the structure-activity relationship of these bioactive compounds .
Chemical Synthesis
Benzyl mercaptan plays a role as a reactant in the synthesis of dithiocarboxylic esters , with phosphorus pentasulfide acting as a catalyst . This reaction is significant in the production of chemicals that have applications in agriculture and industry.
Material Science
In the field of material science, benzyl mercaptan is used to functionalize the surface of carbon nanotubes (CNTs) . This modification enhances the interaction between CNTs and platinum nanoparticles, which is beneficial for developing advanced materials with improved properties .
Environmental Science
While specific applications of benzyl mercaptan in environmental science are not directly mentioned, its role as a laboratory alkylthiol suggests its use in analytical methods for environmental monitoring. Its presence in natural products like coffee and its contribution to the smoky aroma of certain wines indicate its relevance in environmental chemistry .
Food Industry
Benzyl mercaptan is recognized as a food additive and flavoring agent. It is used in minimal quantities to impart a specific flavor profile and is regulated to ensure safety and compliance with manufacturing practices .
Cosmetic Industry
Although direct applications in the cosmetic industry are not explicitly detailed, the chemical properties of benzyl mercaptan, such as its organoleptic qualities , could suggest its use in fragrance formulation within cosmetics .
Analytical Chemistry
Benzyl mercaptan’s role in analytical chemistry is highlighted by its use in spectrophotometric methods for determining total mercaptans in water and wastewater. This application is crucial for monitoring environmental pollutants and ensuring water quality .
Safety and Hazards
Future Directions
Mechanism of Action
Target of Action
Benzyl mercaptan, an organosulfur compound with the formula C6H5CH2SH , is a common laboratory alkylthiol It is known to be a nucleophilic reagent used in various chemical reactions .
Mode of Action
Benzyl mercaptan is used for S-alkylation to give benzyl thioethers . It has been used as a source of the thiol functional group in organic synthesis . Debenzylation can be effected by dissolving metal reduction . The reaction can be represented as follows:
RSCH2C6H5+2H++2e−→RSH+CH3C6H5RSCH_2C_6H_5 + 2H^+ + 2e^- → RSH + CH_3C_6H_5 RSCH2C6H5+2H++2e−→RSH+CH3C6H5
Biochemical Pathways
It is known to play a role in the cleavage of proanthocyanidins into their constitutive subunits . It also contributes to the synthesis of dithiocarboxylic esters in the presence of phosphorus pentasulfide as a catalyst .
Pharmacokinetics
It is known that benzyl mercaptan is a colorless, malodorous liquid with a density of 1.058 g/mL . It is soluble in ethanol and ether, but has low solubility in water . These properties may influence its bioavailability and pharmacokinetics.
Result of Action
Benzyl mercaptan’s actions result in the formation of benzyl thioethers . It also plays a role in the cleavage of proanthocyanidins . Moreover, it can be used as a modifier to functionalize the surface of carbon nanotubes (CNT) for enhanced interaction with platinum nanoparticles .
Action Environment
The action, efficacy, and stability of benzyl mercaptan can be influenced by environmental factors. It is known to have a boiling point of 195°C and a flash point of 70°C , indicating that it can be volatile at high temperatures. Its action may also be influenced by the presence of other substances, such as benzyl chloride and thiourea, which are used in its preparation . Furthermore, it should be stored in a dry, cool, and well-ventilated place to maintain its stability and efficacy.
properties
IUPAC Name |
phenylmethanethiol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H8S/c8-6-7-4-2-1-3-5-7/h1-5,8H,6H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UENWRTRMUIOCKN-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CS |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H8S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID6026664 |
Source
|
| Record name | Benzenemethanethiol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID6026664 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
124.21 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Physical Description |
Cream to white solid; [Hawley] Colorless liquid; [Merck Index] Colorless liquid; [MSDSonline], Liquid, colourless or pale-straw-colored mobile liquid with repulsive garlic-like odour |
Source
|
| Record name | Benzyl mercaptan | |
| Source | Haz-Map, Information on Hazardous Chemicals and Occupational Diseases | |
| URL | https://haz-map.com/Agents/3888 | |
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| Record name | Phenylmethanethiol | |
| Source | Human Metabolome Database (HMDB) | |
| URL | http://www.hmdb.ca/metabolites/HMDB0029633 | |
| Description | The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body. | |
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| Record name | Benzyl mercaptan | |
| Source | Joint FAO/WHO Expert Committee on Food Additives (JECFA) | |
| URL | https://www.fao.org/food/food-safety-quality/scientific-advice/jecfa/jecfa-flav/details/en/c/498/ | |
| Description | The flavoring agent databse provides the most recent specifications for flavorings evaluated by JECFA. | |
| Explanation | Permission from WHO is not required for the use of WHO materials issued under the Creative Commons Attribution-NonCommercial-ShareAlike 3.0 Intergovernmental Organization (CC BY-NC-SA 3.0 IGO) licence. | |
Boiling Point |
194-195 °C, 194.00 to 195.00 °C. @ 760.00 mm Hg |
Source
|
| Record name | BENZYL MERCAPTAN | |
| Source | Hazardous Substances Data Bank (HSDB) | |
| URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/2105 | |
| Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
| Record name | Phenylmethanethiol | |
| Source | Human Metabolome Database (HMDB) | |
| URL | http://www.hmdb.ca/metabolites/HMDB0029633 | |
| Description | The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body. | |
| Explanation | HMDB is offered to the public as a freely available resource. Use and re-distribution of the data, in whole or in part, for commercial purposes requires explicit permission of the authors and explicit acknowledgment of the source material (HMDB) and the original publication (see the HMDB citing page). We ask that users who download significant portions of the database cite the HMDB paper in any resulting publications. | |
Flash Point |
158 °F (70 °C)(Closed cup) |
Source
|
| Record name | BENZYL MERCAPTAN | |
| Source | Hazardous Substances Data Bank (HSDB) | |
| URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/2105 | |
| Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Solubility |
Slightly soluble in carbon tetrachloride; soluble in carbon disulfide; very soluble in ethanol and ether, insoluble in water; soluble in oils, 1 ml in 1 ml 95% alcohol (in ethanol) |
Source
|
| Record name | BENZYL MERCAPTAN | |
| Source | Hazardous Substances Data Bank (HSDB) | |
| URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/2105 | |
| Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
| Record name | Benzyl mercaptan | |
| Source | Joint FAO/WHO Expert Committee on Food Additives (JECFA) | |
| URL | https://www.fao.org/food/food-safety-quality/scientific-advice/jecfa/jecfa-flav/details/en/c/498/ | |
| Description | The flavoring agent databse provides the most recent specifications for flavorings evaluated by JECFA. | |
| Explanation | Permission from WHO is not required for the use of WHO materials issued under the Creative Commons Attribution-NonCommercial-ShareAlike 3.0 Intergovernmental Organization (CC BY-NC-SA 3.0 IGO) licence. | |
Density |
1.058 at 20 °C, 1.050-1.058 |
Source
|
| Record name | BENZYL MERCAPTAN | |
| Source | Hazardous Substances Data Bank (HSDB) | |
| URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/2105 | |
| Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
| Record name | Benzyl mercaptan | |
| Source | Joint FAO/WHO Expert Committee on Food Additives (JECFA) | |
| URL | https://www.fao.org/food/food-safety-quality/scientific-advice/jecfa/jecfa-flav/details/en/c/498/ | |
| Description | The flavoring agent databse provides the most recent specifications for flavorings evaluated by JECFA. | |
| Explanation | Permission from WHO is not required for the use of WHO materials issued under the Creative Commons Attribution-NonCommercial-ShareAlike 3.0 Intergovernmental Organization (CC BY-NC-SA 3.0 IGO) licence. | |
Vapor Density |
4.28 (Air= 1) |
Source
|
| Record name | BENZYL MERCAPTAN | |
| Source | Hazardous Substances Data Bank (HSDB) | |
| URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/2105 | |
| Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Vapor Pressure |
0.47 [mmHg] |
Source
|
| Record name | Benzyl mercaptan | |
| Source | Haz-Map, Information on Hazardous Chemicals and Occupational Diseases | |
| URL | https://haz-map.com/Agents/3888 | |
| Description | Haz-Map® is an occupational health database designed for health and safety professionals and for consumers seeking information about the adverse effects of workplace exposures to chemical and biological agents. | |
| Explanation | Copyright (c) 2022 Haz-Map(R). All rights reserved. Unless otherwise indicated, all materials from Haz-Map are copyrighted by Haz-Map(R). No part of these materials, either text or image may be used for any purpose other than for personal use. Therefore, reproduction, modification, storage in a retrieval system or retransmission, in any form or by any means, electronic, mechanical or otherwise, for reasons other than personal use, is strictly prohibited without prior written permission. | |
Product Name |
Benzyl mercaptan | |
Color/Form |
Colorless liquid, Water-white, mobile liquid | |
CAS RN |
100-53-8, 16528-58-8 |
Source
|
| Record name | Benzyl mercaptan | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=100-53-8 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
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| Record name | Benzyl mercaptan | |
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| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | NSC229567 | |
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| Record name | Benzenemethanethiol | |
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| Record name | BENZYL MERCAPTAN | |
| Source | Hazardous Substances Data Bank (HSDB) | |
| URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/2105 | |
| Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
| Record name | Phenylmethanethiol | |
| Source | Human Metabolome Database (HMDB) | |
| URL | http://www.hmdb.ca/metabolites/HMDB0029633 | |
| Description | The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body. | |
| Explanation | HMDB is offered to the public as a freely available resource. Use and re-distribution of the data, in whole or in part, for commercial purposes requires explicit permission of the authors and explicit acknowledgment of the source material (HMDB) and the original publication (see the HMDB citing page). We ask that users who download significant portions of the database cite the HMDB paper in any resulting publications. | |
Melting Point |
-30 °C |
Source
|
| Record name | BENZYL MERCAPTAN | |
| Source | Hazardous Substances Data Bank (HSDB) | |
| URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/2105 | |
| Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
| Record name | Phenylmethanethiol | |
| Source | Human Metabolome Database (HMDB) | |
| URL | http://www.hmdb.ca/metabolites/HMDB0029633 | |
| Description | The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body. | |
| Explanation | HMDB is offered to the public as a freely available resource. Use and re-distribution of the data, in whole or in part, for commercial purposes requires explicit permission of the authors and explicit acknowledgment of the source material (HMDB) and the original publication (see the HMDB citing page). We ask that users who download significant portions of the database cite the HMDB paper in any resulting publications. | |
Retrosynthesis Analysis
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